Cas no 934279-60-4 (2-Chloro-3-formyl-5-trifluoromethylpyridine)

2-Chloro-3-formyl-5-trifluoromethylpyridine structure

934279-60-4 structure

Product Name:2-Chloro-3-formyl-5-trifluoromethylpyridine

CAS No:934279-60-4

MF:C₇H₃ClF₃NO

MW:209.553031206131

MDL:MFCD10696242

CID:797056

PubChem ID:46864081

Update Time:2024-10-26

2-Chloro-3-formyl-5-trifluoromethylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(trifluoromethyl)nicotinaldehyde
- 2-chloro-5-(trifluoromethyl)pyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde, 2-chloro-5-(trifluoromethyl)-
- 2-Chloro-3-forMyl-5-trifluoroMethylpyridine
- 2-Chloro-5-(trifluoromethyl)-3-pyridinecarboxaldehyde (ACI)
- 2-Chloro-5-(trifluoromethyl)-3-pyridinealdehyde
- 2-Chloro-5-trifluoromethyl-pyridine-3-carbaldehyde
- 2-Chloro-5-trifluoromethylpyridine-3-carboxaldehyde
- J-508803
- 3-Pyridinecarboxaldehyde,2-chloro-5-(trifluoromethyl)-
- SCHEMBL3260035
- AKOS015851105
- SY065583
- CS-W021654
- DS-15992
- 934279-60-4
- MFCD10696242
- DTXSID70676933
- AB56851
- AC-29081
- 2-Chloro-5-(trifluoromethyl)pyridine-3-carboxaldehyde, 2-Chloro-3-formyl-5-(trifluoromethyl)pyridine
- 2-Chloro-3-formyl-5-trifluoromethylpyridine
- MDL： MFCD10696242
- Inchi： 1S/C7H3ClF3NO/c8-6-4(3-13)1-5(2-12-6)7(9,10)11/h1-3H
- InChI Key： DSJPRZOKABVBLR-UHFFFAOYSA-N
- SMILES： O=CC1C(Cl)=NC=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 208.98600
Monoisotopic Mass: 208.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30A^2
XLogP3: 2.2

Experimental Properties

Density: 1.499
Boiling Point: 233.821°C at 760 mmHg
Flash Point: 95.212°C
Refractive Index: 1.498
PSA: 29.96000
LogP: 2.56630

2-Chloro-3-formyl-5-trifluoromethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM102119-1g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	97%	1g	$153	2021-08-06
Chemenu	CM102119-5g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	97%	5g	$561	2021-08-06
Chemenu	CM102119-10g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	97%	10g	$898	2021-08-06
Fluorochem	210709-1g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	95%	1g	￡110.00	2022-03-01
Fluorochem	210709-5g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	95%	5g	￡437.00	2022-03-01
Fluorochem	210709-10g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	95%	10g	￡699.00	2022-03-01
Fluorochem	210709-25g	2-Chloro-5-(trifluoromethyl)nicotinaldehyde	934279-60-4	95%	25g	￡1278.00	2022-03-01
TRC	C360310-100mg	2-Chloro-3-formyl-5-trifluoromethylpyridine	934279-60-4		100mg	$ 115.00	2023-04-18
TRC	C360310-250mg	2-Chloro-3-formyl-5-trifluoromethylpyridine	934279-60-4		250mg	$ 230.00	2023-04-18
TRC	C360310-500mg	2-Chloro-3-formyl-5-trifluoromethylpyridine	934279-60-4		500mg	$ 351.00	2023-04-18

2-Chloro-3-formyl-5-trifluoromethylpyridine Production Method

Production Method 1

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt; 1 h, -65 °C
1.2 -65 °C; 1 h, -65 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Triheterocyclic compound, preparation method therefor, and application thereof

, World Intellectual Property Organization, , ,

Production Method 2

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Pyridine and pyrazine derivatives as CETP inhibitors, their preparation, pharmaceutical compositions, and use in therapy

, World Intellectual Property Organization, , ,

Production Method 3

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Pyridinyl amine derivatives as inhibitors of cholesteryl ester transfer protein (CETP) and their preparation, pharmaceutical compositions and use in the treatment of cardiovascular diseases

, World Intellectual Property Organization, , ,

Production Method 4

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 1.5 h, -78 °C
1.2 0.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of spirocyclic biaryl amides compounds as indoleamine 2,3-dioxygenase (IDO) inhibitors

, United States, , ,

Production Method 5

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; -65 °C; 30 min, -65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Preparation of oxazolidin-2-one derivatives as CETP inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

71701-92-3

934279-60-4

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene ; -78 °C; 1.5 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Oxazolidinone derivative as CETP inhibitor and its preparation

, World Intellectual Property Organization, , ,

2-Chloro-3-formyl-5-trifluoromethylpyridine Raw materials

3-Bromo-2-chloro-5-(trifluoromethyl)pyridine

2-Chloro-3-formyl-5-trifluoromethylpyridine Preparation Products

2-Chloro-3-formyl-5-trifluoromethylpyridine (934279-60-4)

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